![molecular formula C27H20FNO4S B4658285 N-(1',2-dihydroxy-1,2'-binaphthalen-4'-yl)-4-fluoro-2-methylbenzenesulfonamide](/img/structure/B4658285.png)
N-(1',2-dihydroxy-1,2'-binaphthalen-4'-yl)-4-fluoro-2-methylbenzenesulfonamide
Overview
Description
N-(1',2-dihydroxy-1,2'-binaphthalen-4'-yl)-4-fluoro-2-methylbenzenesulfonamide, also known as BINOL-SO2F, is a chiral sulfonyl amide compound that has gained significant attention in the scientific research community due to its unique properties.
Mechanism of Action
The mechanism of action of N-(1',2-dihydroxy-1,2'-binaphthalen-4'-yl)-4-fluoro-2-methylbenzenesulfonamide is not fully understood, but it is believed to act as a Lewis acid catalyst, which can activate nucleophiles and facilitate the formation of new bonds. The chiral nature of this compound allows for enantioselective catalysis, which is important in the synthesis of chiral molecules.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic and has low environmental impact, making it a promising candidate for use in green chemistry.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1',2-dihydroxy-1,2'-binaphthalen-4'-yl)-4-fluoro-2-methylbenzenesulfonamide is its high catalytic activity and enantioselectivity, which makes it a valuable tool for the synthesis of chiral molecules. Additionally, this compound is stable and easy to handle, making it a convenient catalyst for lab experiments. However, one limitation of this compound is its high cost, which may limit its use in large-scale industrial applications.
Future Directions
There are several future directions for research on N-(1',2-dihydroxy-1,2'-binaphthalen-4'-yl)-4-fluoro-2-methylbenzenesulfonamide. One area of interest is the development of new synthetic methods for this compound, which may improve its efficiency and reduce its cost. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other fields, such as medicinal chemistry and materials science.
Scientific Research Applications
N-(1',2-dihydroxy-1,2'-binaphthalen-4'-yl)-4-fluoro-2-methylbenzenesulfonamide has been widely used in scientific research, particularly in the field of asymmetric catalysis. It has been shown to be an effective catalyst for a variety of reactions, including aldol reactions, Michael additions, and Diels-Alder reactions. This compound has also been used as a chiral auxiliary in the synthesis of complex organic molecules.
properties
IUPAC Name |
4-fluoro-N-[4-hydroxy-3-(2-hydroxynaphthalen-1-yl)naphthalen-1-yl]-2-methylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H20FNO4S/c1-16-14-18(28)11-13-25(16)34(32,33)29-23-15-22(27(31)21-9-5-4-8-20(21)23)26-19-7-3-2-6-17(19)10-12-24(26)30/h2-15,29-31H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLZLIUCRXRXNOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CC(=C(C3=CC=CC=C32)O)C4=C(C=CC5=CC=CC=C54)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H20FNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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